2,6-Dichloro-4-iodopyridine
Overview
Description
2,6-Dichloro-4-iodopyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has an empirical formula of C5H2Cl2IN, a CAS Number of 98027-84-0, and a molecular weight of 273.89 .
Synthesis Analysis
The synthesis of 2,6-Dichloro-4-iodopyridine involves a scalable process that has been demonstrated to be convenient. The synthesis process has been utilized to elaborate the compound stepwise to a number of 2,4,6-trisubstituted pyridines .Molecular Structure Analysis
The molecular structure of 2,6-Dichloro-4-iodopyridine is represented by the SMILES stringClc1cc(I)cc(Cl)n1 . The InChI representation is 1S/C5H2Cl2IN/c6-4-1-3(8)2-5(7)9-4/h1-2H . Chemical Reactions Analysis
The utility of 2,6-Dichloro-4-iodopyridine has been demonstrated by its stepwise elaboration to a number of 2,4,6-trisubstituted pyridines .Physical And Chemical Properties Analysis
2,6-Dichloro-4-iodopyridine is a solid with a melting point of 161-165 °C . It has a molecular weight of 273.88 g/mol .Scientific Research Applications
Selective Functionalization and Reactivity
- Selective Functionalization : 2,6-Dichloro-4-iodopyridine demonstrates interesting reactivity patterns, particularly in its interactions with lithium diisopropylamide. It is shown to afford lithiated intermediates which then undergo instantaneous isomerization, highlighting its potential in selective chemical synthesis (Marzi, Bigi, & Schlosser, 2001).
Synthesis of Complex Molecules
- Synthesis of Dihydroisoquinoline : An efficient three-step synthesis route from 2,6-dichloro-4-iodopyridine to 1,3-dichloro-5,8-dihydroisoquinoline, involving a key ring-closing-metathesis reaction, highlights its utility in constructing complex molecular structures (Hoogenband et al., 2009).
Fluorescence and UV/Vis Properties
- Fluorescence Studies : Non-symmetrical alkynylpyridines derived from halopyridines like 2,6-dichloro-4-iodopyridine exhibit moderate to high fluorescence quantum yields, indicating potential applications in materials science (Rivera et al., 2019).
Chemical Reactivity and Transformations
- Reactivity Toward Nucleophiles : The study of reactions with O, N, and S centered nucleophiles with derivatives of 2,6-dichloro-4-iodopyridine sheds light on the regiochemistry of aromatic nucleophilic substitution, essential for developing new pharmaceuticals (Ranjbar‐Karimi et al., 2019).
Structural Analysis and X-ray Studies
- Molecular Disorder in Crystals : The study of the crystal structure of related compounds to 2,6-dichloro-4-iodopyridine, like 4-chloro-2,6-dimethyl-3-iodopyridine N-oxide, offers insights into molecular disorder in crystalline structures, which is significant for material sciences (Hanuza et al., 1997).
Synthesis of Novel Compounds
- Building Blocks for Pharmaceutical Research : Trihalopyridinecarboxylic acids, derived from reactions involving halopyridines, are valuable new building blocks for pharmaceutical research. Their ability to undergo selective nucleophilic displacement opens avenues for the creation of diverse molecular structures(Bobbio & Schlosser, 2001).
Safety and Hazards
Future Directions
The scalable synthesis of 2,6-Dichloro-4-iodopyridine has been described as convenient, and its utility has been demonstrated by the stepwise elaboration to a number of 2,4,6-trisubstituted pyridines . This suggests potential future directions in the exploration of its utility in the synthesis of other compounds.
properties
IUPAC Name |
2,6-dichloro-4-iodopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2IN/c6-4-1-3(8)2-5(7)9-4/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGSKFMPSBUAUNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1Cl)Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2IN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00471453 |
Source
|
| Record name | 2,6-Dichloro-4-iodopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00471453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98027-84-0 |
Source
|
| Record name | 2,6-Dichloro-4-iodopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00471453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Dichloro-4-iodopyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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